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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic and deliquescent

properties of rubidium hydroxide (RbOH). Due to its extreme affinity for atmospheric

moisture, a thorough understanding of its behavior is critical for proper handling, storage, and

application in research and development. This document outlines the fundamental principles of

its hygroscopicity, presents relevant physicochemical data, details experimental protocols for its

characterization, and discusses the implications for its use.

Introduction to the Hygroscopic Nature of Rubidium
Hydroxide
Rubidium hydroxide is a strong alkali metal hydroxide that exists as a grayish-white solid.[1] It

is characterized by its extreme hygroscopicity, meaning it readily attracts and holds water

molecules from the surrounding environment.[2] This property is so pronounced that RbOH is

also described as deliquescent, which means it will absorb enough moisture from the air to

dissolve and form a liquid solution.[3]

The hygroscopic nature of rubidium hydroxide is a critical consideration in its application, as

the absorption of water can lead to changes in its physical state, concentration, and reactivity.

Furthermore, rubidium hydroxide readily absorbs carbon dioxide from the air, which can lead

to the formation of rubidium carbonate.[3][4] The dissolution of rubidium hydroxide in water is

a highly exothermic process and may generate enough heat to cause the solution to boil.[1][2]
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Physicochemical Properties of Rubidium Hydroxide
A summary of the key physical and chemical properties of rubidium hydroxide is provided in

the table below. These properties are essential for understanding its behavior and for safe

handling.

Property Value References

Chemical Formula RbOH [5]

Molar Mass 102.475 g/mol [5]

Appearance Grayish-white solid [1]

Hygroscopic Nature
Extremely hygroscopic,

deliquescent
[1][2][3]

Melting Point 382 °C (decomposes) [5]

Boiling Point 1390 °C [5]

Solubility in Water 173 g/100 mL (at 30 °C) [5]

Density 3.1 g/mL (at 25 °C) [5]

Quantitative Analysis of Hygroscopicity
The hygroscopicity of a substance can be quantitatively described by its moisture sorption

isotherm, which shows the equilibrium water content as a function of relative humidity (RH) at a

constant temperature. While specific experimental data for rubidium hydroxide is not readily

available in the literature, a hypothetical moisture sorption isotherm can be projected based on

its known deliquescent properties and comparison with other strong alkali hydroxides.

Table 2: Illustrative Water Absorption of Rubidium Hydroxide at 25°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://www.semanticscholar.org/paper/Control-of-Humidity-with-Potassium-Hydroxide%2C-Acid%2C-Solomon/c645fc1a03e7dc5c79bdbf047e13fa53c8394f88
https://www.semanticscholar.org/paper/Control-of-Humidity-with-Potassium-Hydroxide%2C-Acid%2C-Solomon/c645fc1a03e7dc5c79bdbf047e13fa53c8394f88
https://en.wikipedia.org/wiki/Dynamic_vapor_sorption
https://particletechlabs.com/ptl-press/water-woes-or-water-win-probing-water-vapor-uptake-and-release-with-dynamic-vapor-sorption-dvs/
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://en.wikipedia.org/wiki/Critical_relative_humidity
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/product/b073440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relative Humidity (%)
Water Absorption (% of
initial dry weight) -
Illustrative

Physical State

10 < 0.1 Solid

20 0.2 Solid

30 0.5 Solid

40 1.2 Solid, becoming tacky

50 5.0
Solid, significant surface

moisture

60

Deliquescence Point - Rapid

water absorption leading to

dissolution

Transition to liquid

70 > 100 Aqueous solution

80 > 150 Aqueous solution

90 > 200 Aqueous solution

Note: The values in this table are illustrative and intended to represent the expected behavior

of a highly hygroscopic and deliquescent substance like rubidium hydroxide. The critical

relative humidity (CRH), the point of deliquescence, for strong alkalis like NaOH and KOH is

very low, and RbOH is expected to be similar.

Experimental Protocols for Determining
Hygroscopicity
The following are detailed methodologies for key experiments to characterize the hygroscopic

nature of rubidium hydroxide.

4.1. Gravimetric Analysis using Controlled Humidity Chambers

This method determines the water uptake of a substance at various constant relative

humidities.
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Materials and Equipment:

Anhydrous rubidium hydroxide

Analytical balance (0.1 mg precision or better)

Series of desiccators or sealed chambers

Saturated salt solutions to maintain specific relative humidities (e.g., LiCl for ~11% RH,

MgCl₂ for ~33% RH, NaCl for ~75% RH, K₂SO₄ for ~97% RH)

Temperature-controlled environment (e.g., incubator or constant temperature room) at

25°C

Weighing bottles with airtight lids

Inert gas (e.g., nitrogen or argon) for handling

Procedure:

Prepare saturated solutions of various salts in sealed chambers and allow them to

equilibrate for at least 24 hours to establish a constant relative humidity.

In an inert atmosphere (glove box), place a precisely weighed sample of anhydrous

rubidium hydroxide (approximately 100-200 mg) into a pre-weighed, open weighing

bottle.

Place the weighing bottle with the sample into one of the humidity chambers.

At regular time intervals (e.g., 2, 6, 12, 24 hours), quickly remove the weighing bottle, seal

it, and weigh it on the analytical balance.

Return the open weighing bottle to the chamber and continue monitoring the weight until a

constant weight (equilibrium) is achieved (typically defined as a weight change of less than

0.1% over a 24-hour period).

Repeat this process for each of the different relative humidity chambers with fresh

samples of rubidium hydroxide.
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The percentage of water absorbed is calculated using the formula: % Water Absorption =

[(W_t - W_i) / W_i] * 100 where W_t is the weight at time t and W_i is the initial dry weight.

4.2. Dynamic Vapor Sorption (DVS) Analysis

DVS is a more sophisticated and automated method for obtaining a moisture sorption isotherm.

Instrument: A Dynamic Vapor Sorption analyzer.

Procedure:

A small, accurately weighed sample of anhydrous rubidium hydroxide (typically 5-20 mg)

is placed in the DVS instrument's microbalance.

The sample is initially dried under a stream of dry nitrogen gas at a specified temperature

(e.g., 25°C) until a stable weight is achieved. This establishes the dry mass.

The instrument is programmed to incrementally increase the relative humidity in a

stepwise fashion (e.g., in 10% RH steps from 0% to 95% RH).

At each RH step, the instrument maintains the humidity level and continuously monitors

the sample's weight until equilibrium is reached.

Once the sorption cycle is complete, the instrument can be programmed to perform a

desorption cycle by incrementally decreasing the relative humidity.

The DVS software automatically plots the percentage change in mass against the relative

humidity to generate the moisture sorption and desorption isotherms.

Visualizations
The following diagrams illustrate key concepts and workflows related to the hygroscopic nature

of rubidium hydroxide.
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Logical relationship of the hygroscopic and deliquescent properties of RbOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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